4-Methyl-4-{2-[3-(4-methylphenyl)propoxy]-2-oxoethyl}morpholin-4-ium

• Molecular Formula: C17H26NO3+
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 3-(4-methylphenyl)propyl 2-(4-methylmorpholin-4-ium-4-yl)acetate
• InChI: InChI=1S/C17H26NO3/c1-15-5-7-16(8-6-15)4-3-11-21-17(19)14-18(2)9-12-20-13-10-18/h5-8H,3-4,9-14H2,1-2H3/q+1
• InChI Key: BCMLECYCHMSJAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCCOC(=O)C[N+]2(CCOCC2)C

Description

4-Methyl-4-{2-[3-(4-methylphenyl)propoxy]-2-oxoethyl}morpholin-4-ium is a complex organic compound characterized by its morpholine core substituted with a 4-methyl group and a 2-oxoethyl group linked to a 4-methylphenylpropoxy moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-4-{2-[3-(4-methylphenyl)propoxy]-2-oxoethyl}morpholin-4-ium typically involves multiple steps:

• Formation of the 4-Methylphenylpropoxy Intermediate

  Starting Materials: 4-Methylphenol and 3-Bromopropane.

  Reaction Conditions: The reaction is carried out in the presence of a base such as potassium carbonate in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures.

  Product: 4-Methylphenylpropoxy.

• Synthesis of the 2-Oxoethyl Intermediate

  Starting Materials: Ethyl chloroacetate and morpholine.

  Reaction Conditions: The reaction is conducted under reflux in ethanol with a catalytic amount of sodium ethoxide.

  Product: 2-Oxoethyl morpholine.

• Coupling Reaction

  Starting Materials: 4-Methylphenylpropoxy and 2-Oxoethyl morpholine.

  Reaction Conditions: The coupling is performed in the presence of a coupling agent such as N,N’-Dicyclohexylcarbodiimide (DCC) in dichloromethane.

  Product: this compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the reactions to industrial volumes.

Chemical Reactions Analysis

Types of Reactions

• Oxidation

  Reagents: Common oxidizing agents like potassium permanganate or chromium trioxide.

  Conditions: Typically conducted in acidic or basic aqueous solutions.

  Products: Oxidized derivatives of the morpholine ring or the phenylpropoxy moiety.

• Reduction

  Reagents: Reducing agents such as lithium aluminum hydride or sodium borohydride.

  Conditions: Usually performed in anhydrous solvents like tetrahydrofuran (THF).

  Products: Reduced forms of the oxoethyl group or the aromatic ring.

• Substitution

  Reagents: Nucleophiles like amines or thiols.

  Conditions: Conducted in polar aprotic solvents under mild heating.

  Products: Substituted derivatives at the phenyl or morpholine ring.

Scientific Research Applications

Chemistry

Catalysis: Used as a ligand in transition metal-catalyzed reactions.

Organic Synthesis: Intermediate in the synthesis of more complex organic molecules.

Biology

Enzyme Inhibition: Potential inhibitor of enzymes due to its structural similarity to natural substrates.

Receptor Binding Studies: Used in the study of receptor-ligand interactions.

Medicine

Drug Development: Investigated for its potential as a pharmacophore in the development of new therapeutic agents.

Antimicrobial Activity: Studied for its ability to inhibit the growth of various microorganisms.

Industry

Material Science: Utilized in the synthesis of polymers and advanced materials.

Chemical Sensors: Incorporated into sensors for the detection of specific analytes.

Mechanism of Action

The mechanism by which 4-Methyl-4-{2-[3-(4-methylphenyl)propoxy]-2-oxoethyl}morpholin-4-ium exerts its effects depends on its application:

Enzyme Inhibition: It may mimic the natural substrate of the enzyme, binding to the active site and preventing the enzyme from catalyzing its normal reaction.

Receptor Binding: It can interact with specific receptors on cell surfaces, modulating signal transduction pathways.

Comparison with Similar Compounds

Similar Compounds

4-Methylphenmetrazine: A phenylmorpholine derivative with stimulant properties.

4-Methylmorpholine: A simpler morpholine derivative used in organic synthesis.

Uniqueness

4-Methyl-4-{2-[3-(4-methylphenyl)propoxy]-2-oxoethyl}morpholin-4-ium is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its combination of a morpholine ring with a phenylpropoxy moiety and an oxoethyl group makes it a versatile compound for various applications.

This detailed overview provides a comprehensive understanding of this compound, covering its synthesis, reactions, applications, and unique characteristics